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Compound of Interest

Compound Name:
3-(Pyridin-2-yl)aniline

dihydrochloride

Cat. No.: B581348 Get Quote

An in-depth guide to the safe handling of 3-(Pyridin-2-yl)aniline dihydrochloride for

researchers, scientists, and drug development professionals. This document provides a

comprehensive overview of the safety precautions, handling procedures, and emergency

protocols necessary for the responsible use of this compound in a laboratory setting.

Compound Identification and Physical Properties
Chemical Name: 3-(Pyridin-2-yl)aniline dihydrochloride[1]

CAS Number: 1170936-92-1[1]

Molecular Formula: C₁₁H₁₂Cl₂N₂[1]

Molecular Weight: 243.13 g/mol [1]

While specific experimental data for the physical properties of 3-(Pyridin-2-yl)aniline
dihydrochloride is limited in the provided search results, the following table includes

computed properties and data for the parent compound, 3-(Pyridin-2-yl)aniline, to provide an

estimate.
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Property Value Source

Molecular Weight 243.13 g/mol PubChem[1]

Boiling Point
284 °C / 543 °F (for 3-(Pyridin-

2-yl)aniline)
Sigma-Aldrich[2]

Melting Point
70 - 73 °C / 158 - 163 °F (for 3-

(Pyridin-2-yl)aniline)
Sigma-Aldrich[2]

Storage Temperature Room temperature ENAO Chemical Co., Ltd[3]

Hazard Identification and Classification
This compound is classified as hazardous. The following tables summarize the GHS hazard

statements and pictograms associated with similar aniline compounds, which should be

considered relevant to 3-(Pyridin-2-yl)aniline dihydrochloride in the absence of specific data.

GHS Hazard Pictograms

Pictogram Description

alt text Acute Toxicity (fatal or toxic)

alt text

Carcinogenicity, Mutagenicity, Reproductive

Toxicity, Respiratory Sensitizer, Target Organ

Toxicity, Aspiration Toxicity

alt text Skin Corrosion, Serious Eye Damage

alt text

Irritant (skin and eye), Skin Sensitizer, Acute

Toxicity (harmful), Narcotic Effects, Respiratory

Tract Irritation

alt text Hazardous to the Aquatic Environment
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GHS Hazard Statements

Code Statement

H301 + H311 + H331
Toxic if swallowed, in contact with skin or if

inhaled.[2]

H317 May cause an allergic skin reaction.

H318 Causes serious eye damage.

H341 Suspected of causing genetic defects.

H351 Suspected of causing cancer.

H372
Causes damage to organs (Blood) through

prolonged or repeated exposure.

H410 Very toxic to aquatic life with long lasting effects.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[4]

Skin Protection
Wear protective gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.[5]

Respiratory Protection
Use only in a well-ventilated area or under a

chemical fume hood.[2][6]

Storage Conditions
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Condition Recommendation

General Storage
Store in a tightly closed container in a dry and

well-ventilated place.[2][6]

Security
Store locked up or in an area accessible only to

qualified or authorized persons.[2]

Emergency Procedures
In case of accidental exposure or spillage, follow these procedures immediately.

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.[4][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][7]

Spill Response

In the event of a spill, the following workflow should be initiated.
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Immediate Actions Assess the Spill

Cleanup Procedure

Major Spill Response
Evacuate Immediate Area Alert Others & Supervisor Remove Ignition Sources Assess Spill Size & Hazard Minor Spill?

Don Appropriate PPE
Yes

Contact Emergency Personnel / EHS

No

Contain Spill with Inert Material Collect Spill with Non-Sparking Tools Dispose of Waste in a Labeled, Sealed Container Decontaminate Area

Secure the Area & Prevent Entry

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Logical Relationships in Hazard Control
The selection of appropriate personal protective equipment is directly related to the hazard

classification of the chemical. The following diagram illustrates this relationship.

Hazard Classifications

Required Personal Protective Equipment

Acute Toxicity (Oral, Dermal, Inhalation)
H301, H311, H331

Chemical Resistant Gloves Lab Coat / Protective Clothing Fume Hood / Respirator

Skin/Eye Damage & Sensitization
H317, H318

Safety Goggles / Face Shield

Systemic Health Hazards
(Mutagenicity, Carcinogenicity, STOT)

H341, H351, H372

Click to download full resolution via product page

Caption: Relationship between hazard classifications and required PPE.

Experimental Protocols
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While specific experimental protocols for safety testing of 3-(Pyridin-2-yl)aniline
dihydrochloride were not found, standard methodologies for assessing chemical hazards are

outlined below. These are based on general practices and should be adapted for the specific

compound.

General Protocol for Assessing Dermal Sensitization (Based on OECD Test Guideline 429)

Objective: To determine the potential of the substance to elicit a skin sensitization reaction.

Methodology:

A suitable animal model (e.g., mouse) is used.

The test substance is applied topically to the dorsal surface of the ear.

A positive control (a known sensitizer) and a vehicle control are run in parallel.

After a specified exposure period, the proliferation of lymphocytes in the draining auricular

lymph nodes is measured. This is typically done by measuring the incorporation of radio-

labeled thymidine or by using non-radioactive alternatives.

A stimulation index (SI) is calculated by comparing the proliferation in the test group to the

vehicle control group. An SI of 3 or greater is generally considered a positive result,

indicating that the substance is a skin sensitizer.

General Protocol for Assessing Acute Oral Toxicity (Based on OECD Test Guideline 423)

Objective: To determine the acute toxicity of a substance after oral administration.

Methodology:

A group of fasted animals (typically rodents) of a single sex is dosed with the substance at

one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).

The animals are observed for signs of toxicity and mortality for at least 14 days.

If no mortality or significant toxicity is observed, a higher dose is given to another group of

animals.
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If mortality is observed, the test is repeated at a lower dose level.

The procedure is continued until the dose that causes mortality in some animals is

identified, allowing for the classification of the substance into a GHS toxicity category.

Disclaimer: This guide is intended for informational purposes only and is based on available

safety data for similar compounds. It is not a substitute for a comprehensive risk assessment

that should be conducted by qualified professionals before handling this chemical. Always refer

to the specific Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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